Cas no 13089-23-1 (p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside)
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-α-D-glucopyranoside
- a-D-Glucopyranoside, 4-nitrophenyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
- p-Nitrophenyl 2-Acet
- P-NITROPHENYL 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-A-D-GLUCOPYRANOSIDE
- A-D-glucopyranoside
- p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-
- W0320
- 4-Nitrophenyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-a-D-glucopyranoside
- 4-Nitrophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-α-D-glucopyranoside
- 4-Nitrophenyl 2-(acetylaMino)-2-deoxy-α-D-glucopyranoside 3,4,6-Triacetate
- 4-Nitrophenyl 2-(acetylamino)-2-deoxy-alpha-D-glucopyranoside 3,4,6-triacetate
- (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4-diyl diacetate
- DTXSID30745391
- 4-Nitrophenyl 2-(acetylamino)-2-deoxy-I+/--D-glucopyranoside 3,4,6-Triacetate
- [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-(4-NITROPHENOXY)OXAN-2-YL]METHYL ACETATE
- [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
- W-201042
- p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-?-D-glucopyranoside
- 4-Nitrophenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-alpha-D-glucopyranoside
- 13089-23-1
- P-NITROPHENYL 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-ALPHA-D-GLUCOPYRANOSIDE
- p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside
-
- Inchi: 1S/C20H24N2O11/c1-10(23)21-17-19(31-13(4)26)18(30-12(3)25)16(9-29-11(2)24)33-20(17)32-15-7-5-14(6-8-15)22(27)28/h5-8,16-20H,9H2,1-4H3,(H,21,23)/t16-,17-,18-,19-,20+/m1/s1
- InChI Key: IMQGAARHTLJIRK-WAPOTWQKSA-N
- SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 468.13800
- Monoisotopic Mass: 468.13800959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 172Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 274 °C (decomposition)
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
- PSA: 172.28000
- LogP: 1.54380
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N502095-25mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside |
13089-23-1 | 25mg |
$ 121.00 | 2023-09-06 | ||
| TRC | N502095-50mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside |
13089-23-1 | 50mg |
$ 190.00 | 2023-09-06 | ||
| TRC | N502095-100mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside |
13089-23-1 | 100mg |
$ 351.00 | 2023-09-06 | ||
| TRC | N502095-500mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside |
13089-23-1 | 500mg |
$1499.00 | 2023-05-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606866-50mg |
(2R,3S,4R,5R,6R)-5-acetamido-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4-diyl diacetate |
13089-23-1 | 98% | 50mg |
¥2929.00 | 2024-08-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-219522-50mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-α-D-glucopyranoside, |
13089-23-1 | 50mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219522-50 mg |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-α-D-glucopyranoside, |
13089-23-1 | 50mg |
¥2,708.00 | 2023-07-10 |
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside
Comprehensive Guide to p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside (CAS No. 13089-23-1)
p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside (CAS No. 13089-23-1) is a specialized carbohydrate derivative widely used in biochemical and pharmaceutical research. This compound belongs to the class of acetylated glycosides, which are essential for studying enzyme mechanisms, glycosylation processes, and drug development. Its unique structure, featuring a p-nitrophenyl group and multiple acetylated hydroxyl groups, makes it a valuable tool for researchers investigating glycosidases and glycosyltransferases.
The growing interest in glycobiology and glycomics has increased the demand for compounds like p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside. Researchers frequently search for its synthesis methods, applications in enzymatic assays, and role in drug discovery. This compound is particularly relevant in studies related to cancer biomarkers and infectious diseases, where glycosylation plays a critical role in cell signaling and pathogen recognition.
One of the key advantages of p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside is its stability and solubility in organic solvents, which facilitates its use in high-throughput screening and enzyme kinetics. The p-nitrophenyl moiety serves as a chromogenic leaving group, enabling easy detection of enzymatic activity through spectrophotometric methods. This feature is particularly useful in diagnostic assays and biochemical research.
In recent years, the compound has gained attention for its potential applications in glycosidase inhibitor development, a hot topic in antiviral and antidiabetic drug research. Scientists are exploring its derivatives to design novel inhibitors targeting viral glycoproteins or metabolic enzymes. Additionally, its role in carbohydrate-based vaccine development has been investigated, aligning with the increasing focus on immunotherapy and precision medicine.
The market for p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside is expanding due to its versatility in bioconjugation and chemical biology. Suppliers often highlight its high purity and compatibility with HPLC and NMR analysis, ensuring reliable results in research settings. As the demand for custom glycosides grows, this compound remains a staple in laboratories focusing on glycan analysis and synthetic chemistry.
For researchers seeking CAS 13089-23-1, it is crucial to source the compound from reputable suppliers to ensure consistency in experimental outcomes. Common queries include its storage conditions (typically -20°C in a dry environment), handling precautions, and compatibility with other reagents. Proper documentation of its spectroscopic data and chromatographic purity is also essential for reproducibility in studies.
In summary, p-Nitrophenyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-a-D-glucopyranoside (CAS No. 13089-23-1) is a multifaceted compound with significant applications in glycobiology, drug discovery, and diagnostic assays. Its unique properties and relevance to cutting-edge research make it a valuable asset for scientists worldwide. As the field of glycoscience continues to evolve, this compound will likely remain at the forefront of innovative therapeutic and diagnostic developments.
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